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Compound of Interest

Compound Name: Isonicotinic Acid

Cat. No.: B3419969 Get Quote

Hazard Identification and Toxicological Profile
Isonicotinic acid is classified as a hazardous substance.[3] It is known to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[4][5]

GHS Classification:

Skin Corrosion/Irritation (Category 2)[5]

Serious Eye Damage/Eye Irritation (Category 2/2A)[1][5][6]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[4][5]

Toxicological Data

The following table summarizes the acute toxicity data for isonicotinic acid.

Toxicity
Endpoint

Species Route Value References

LD50 Rat Oral 5000 mg/kg [1][2][3][4]

LD50 Mouse Oral 3123 mg/kg [2][3]

LD50 Mouse Intravenous 5000 mg/kg [2]

Long-term exposure to high dust concentrations may lead to changes in lung function.[3]
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Physical and Chemical Properties
Isonicotinic acid is typically an off-white or light cream-colored powder.[3][5]

Property Value References

Molecular Formula C6H5NO2 [1][6]

Molecular Weight 123.11 g/mol [1][6]

Appearance
Off-white to light cream

powder/solid
[3][5][7]

Solubility
Sparingly soluble in water (6

g/L)
[3]

pH 3.6 (saturated solution) [3]

Vapor Pressure Negligible [3]

Experimental and Handling Protocols
Strict adherence to safety protocols is mandatory when working with isonicotinic acid to

minimize exposure and risk.

Protocol for General Handling:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure that

an eyewash station and safety shower are readily accessible.[2][5]

Engineering Controls: All work should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood, to avoid the formation and inhalation of dust and

aerosols.[1][2]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4.

Dispensing: When weighing or transferring the solid, avoid generating dust.[1][3] Use tools

and techniques that minimize aerosolization.
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Hygiene: Wash hands thoroughly after handling the substance, before breaks, and at the

end of the workday.[1][2] Do not eat, drink, or smoke in the laboratory.[8]

Container Management: Keep containers tightly closed when not in use.[9][10] Ensure all

containers are clearly labeled.[3]

Protocol for Storage:

Conditions: Store in a cool, dry, and well-ventilated place, away from heat and sources of

ignition.[8][9][10] The recommended storage temperature is between 15–25 °C.[6]

Container: Keep the substance in its original, tightly sealed container.[2][8] Suitable

containers include glass, polyethylene, or polypropylene.[3]

Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents

and strong reducing agents.[1][9][10]

Exposure Controls and Personal Protective
Equipment (PPE)
To prevent personal exposure, a combination of engineering controls and personal protective

equipment is required.

Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to EN166

(EU) or NIOSH (US) standards.[1][6] A face shield may be necessary for larger quantities.[2]

Skin Protection:

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber) that have

been inspected for integrity before use.[1][11] Use proper glove removal technique to

avoid skin contact.[1]

Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.[1][2]

Respiratory Protection: For operations likely to generate dust, use a NIOSH-approved

respirator with a particulate filter (e.g., P95 or P100) or a suitable European Standard EN

149 approved respirator.[1][2][11]
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures:

Inhalation: Move the affected person to fresh air.[11] If breathing is difficult or stops, provide

artificial respiration.[1] Seek medical attention.[11]

Skin Contact: Immediately remove all contaminated clothing.[3] Flush the skin with plenty of

soap and water for at least 15 minutes.[1][5][11] Seek medical attention if irritation occurs or

persists.[8]

Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with running

water for at least 15 minutes.[3][11] Remove contact lenses if present and easy to do so.[1]

Seek immediate medical attention from an ophthalmologist.[6]

Ingestion: Do not induce vomiting.[8] Rinse the mouth thoroughly with water.[1][11] Never

give anything by mouth to an unconscious person.[1] Seek medical advice.[11]

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide.[1][11]

Specific Hazards: The substance is a combustible solid.[3] Dust clouds may form an

explosive mixture with air.[3] During a fire, hazardous combustion products such as carbon

oxides (CO, CO2) and nitrogen oxides (NOx) may be generated.[1][3][9]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[1][9][11]

Accidental Release Measures:

Personal Precautions: Evacuate personnel from the area.[11] Wear the appropriate PPE as

described in Section 4 to avoid contact with the dust and skin.[1]
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Environmental Precautions: Prevent the substance from entering drains or watercourses.[1]

[4]

Containment and Cleanup:

For minor spills, carefully sweep up the material, avoiding dust generation, and place it

into a suitable, closed container for disposal.[1][3][9]

For major spills, alert emergency responders.[3] Contain the spill and clean it up using

methods that do not create dust clouds.[1]

Stability and Reactivity
Chemical Stability: The product is stable under normal, recommended storage conditions.[1]

[3][9]

Conditions to Avoid: Avoid dust formation, excess heat, and incompatible materials.[3][10]

Incompatible Materials: Avoid strong oxidizing agents (e.g., nitrates, chlorine bleaches) and

strong reducing agents.[1][3][10] Violent reactions can occur with strong oxidizers, reducing

agents, and acids.[6]

Hazardous Decomposition Products: Under fire conditions, it can decompose to produce

carbon monoxide, carbon dioxide, and nitrogen oxides.[1][3][10]

Waste Disposal
Disposal of isonicotinic acid and its contaminated packaging must be conducted in

accordance with all local, state, and federal regulations.[3] It is recommended to use a licensed

professional waste disposal service.[11] The material may be dissolved in a combustible

solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[1]

Visualized Safety Workflows
The following diagrams illustrate the logical workflows for managing chemical hazards and for

the standard handling of isonicotinic acid in the lab.
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Risk Assessment & Control

Control Measures Response Protocols

Hazard Identification
(Isonicotinic Acid: Irritant, Combustible Dust)

Risk Assessment
(Evaluate exposure potential & severity)

Hierarchy of Controls

Emergency Response
(Spill, Fire, Exposure)

If controls fail

Engineering Controls
(Fume Hood, Ventilation)

Safe Handling & Use
(Implement Controls)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

In case of incident

Click to download full resolution via product page

Caption: Logical workflow for isonicotinic acid hazard management.
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Start

1. Preparation
- Review SDS

- Don appropriate PPE
(Goggles, Lab Coat, Gloves)

2. Weighing
- Perform in a chemical fume hood

- Use spatula to minimize dust

3. Solubilization/Reaction
- Add to solvent in fume hood

- Keep container closed when possible

4. Cleanup & Decontamination
- Wipe down work surfaces

- Clean glassware

5. Waste Disposal
- Segregate solid & liquid waste

- Place in labeled, sealed containers

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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Contact
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